3-[(2S)-2-amino-2-carboxyethyl]-1H-indol-1-yl
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Overview
Description
L-tryptophanyl radical is the L-enantiomer of tryptophanyl radical. It has a role as an animal metabolite and a plant metabolite. It is a L-amino acid radical and a tryptophanyl radical. It derives from a L-tryptophan. It is a conjugate base of a L-tryptophanyl radical cation. It is an enantiomer of a D-tryptophanyl radical.
Scientific Research Applications
Corrosion Inhibition
Amino acid-based corrosion inhibitors, including compounds related to 3-[(2S)-2-amino-2-carboxyethyl]-1H-indol-1-yl, have been synthesized and found effective in preventing corrosion of mild steel. These inhibitors work by adsorbing onto the metal surface, as evidenced by electrochemical impedance and potentiodynamic polarization methods. They follow the Langmuir adsorption isotherm and are supported by SEM, AFM, and EDX studies (Srivastava et al., 2017).
Chemical Reactivity and Synthesis
Studies have explored the reactivity of amino-functionalized 3-vinyl-1H-indoles (closely related to the compound of interest) with various dienophiles, leading to diverse products like substitution products, redox products, and Diels-Alder adducts. This research highlights the synthetic utility and potential applications of these compounds in chemical synthesis (Medion-Simon & Pindur, 1991).
Crystal Structure Analysis
Research on the crystal structure of related compounds, such as (2S*)-2-ammonio-3-(1H-indol-3-yl)propionate, reveals insights into their molecular arrangement and intermolecular interactions. Such studies are essential for understanding the physical and chemical properties of these compounds at the molecular level (Di, 2010).
Pharmacological Synthesis
Compounds structurally similar to this compound have been used in the synthesis of pharmacologically relevant molecules. For example, the Ullmann coupling between 2-chlorobenzoic acids and amino acids was used to prepare indole derivatives, which are precursors in the synthesis of chromogenic compounds useful in identifying microorganisms (Dominguez et al., 2009).
Properties
Molecular Formula |
C11H11N2O2 |
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Molecular Weight |
203.22 g/mol |
InChI |
InChI=1S/C11H11N2O2/c12-9(11(14)15)5-7-6-13-10-4-2-1-3-8(7)10/h1-4,6,9H,5,12H2,(H,14,15)/t9-/m0/s1 |
InChI Key |
UMQXPTSGLUXAQK-VIFPVBQESA-N |
Isomeric SMILES |
C1=CC=C2C(=C1)C(=C[N]2)C[C@@H](C(=O)O)N |
SMILES |
C1=CC=C2C(=C1)C(=C[N]2)CC(C(=O)O)N |
Canonical SMILES |
C1=CC=C2C(=C1)C(=C[N]2)CC(C(=O)O)N |
Origin of Product |
United States |
Retrosynthesis Analysis
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